Cas no 1805228-29-8 (3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide)

• Product Name: 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide
• CAS No: 1805228-29-8
• MF: C₆H₆F₂N₄O₄S
• MW: 268.198046207428
• CID: 4856095
• Update Time: 2025-05-19

3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H6F2N4O4S/c7-5(8)3-2(12(13)14)1-11-6(4(3)9)17(10,15)16/h1,5H,9H2,(H2,10,15,16)
• InChI Key： DBJSIWYJIUYFCK-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(F)F)C(=CN=1)[N+](=O)[O-])N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0.1
• Topological Polar Surface Area: 153

Additional information on 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide

Introduction to 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS No. 1805228-29-8)

3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1805228-29-8, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The presence of multiple substituents, including an amino group, a nitro group, a difluoromethyl group, and a sulfonamide moiety, contributes to its complex reactivity and potential applications in drug discovery.

The chemical structure of 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide can be described as a pyridine ring substituted with an amino group at the 3-position, a nitro group at the 5-position, and a difluoromethyl group at the 4-position. Additionally, the 2-sulfonamide group introduces a polar and acidic functional unit, which enhances its solubility in polar solvents and its interaction with biological targets. This structural arrangement makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug design. The specific substitution pattern in 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide may contribute to unique pharmacological effects that have not been fully explored. For instance, the difluoromethyl group is often used in drug development to enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The nitro group in the pyridine ring can be further modified through reduction or other chemical transformations to introduce additional functional groups, thereby expanding its pharmacological profile. Moreover, the sulfonamide moiety can serve as a linker or anchor for further derivatization, allowing chemists to tailor the compound's properties to specific biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules. The combination of nitrogen and oxygen-containing heterocycles with sulfonamide groups creates a rich chemical space for innovation. 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide represents an excellent example of such a hybrid structure, which may exhibit dual functionality or enhanced bioavailability compared to simpler analogs.

The synthesis of 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or palladium-mediated transformations, may be employed to achieve the desired structural features efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and purity.

In terms of biological activity, preliminary studies suggest that 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For example, sulfonamides are known to interact with bacterial dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria. The presence of multiple functional groups in this compound may enhance its binding affinity or selectivity compared to known sulfonamides.

The difluoromethyl group is particularly noteworthy as it has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability. This substitution pattern is commonly found in approved drugs and is often used to enhance binding interactions with biological targets. Additionally, the nitro group can be reduced to an amine, which opens up possibilities for further derivatization into more complex molecules with tailored properties.

Future research on 3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide should focus on evaluating its biological activity across various disease models and understanding its mechanism of action. High-throughput screening (HTS) techniques can be employed to identify potential therapeutic applications rapidly. Furthermore, computational methods such as molecular docking can help predict how this compound interacts with biological targets at the atomic level.

The development of new synthetic methodologies for this class of compounds will also be crucial for enabling rapid access to libraries of derivatives for drug discovery efforts. Green chemistry principles should be integrated into synthetic workflows to minimize environmental impact while maintaining high efficiency and yield. This approach aligns with broader trends in pharmaceutical research aimed at sustainable practices that reduce waste and energy consumption.

In conclusion,3-Amino-4-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS No. 1805228-29-8) represents a promising lead molecule with significant potential for further development into novel therapeutic agents. Its unique structural features make it an attractive candidate for medicinal chemistry investigations aimed at addressing unmet medical needs across various therapeutic areas including oncology,bioavailability . Further exploration through both experimental synthesisand computational modelingis warrantedto unlockits full pharmacological potential.